![molecular formula C25H25FN2O B3980421 1-(3,3-diphenylpropanoyl)-4-(2-fluorophenyl)piperazine](/img/structure/B3980421.png)
1-(3,3-diphenylpropanoyl)-4-(2-fluorophenyl)piperazine
Overview
Description
1-(3,3-diphenylpropanoyl)-4-(2-fluorophenyl)piperazine, also known as DFPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. DFPP belongs to the class of piperazine derivatives, which are known for their diverse biological activities, including antipsychotic, antidepressant, and anxiolytic effects.
Mechanism of Action
The exact mechanism of action of 1-(3,3-diphenylpropanoyl)-4-(2-fluorophenyl)piperazine is not fully understood, but it is believed to act by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. This compound has been shown to increase the levels of these neurotransmitters in certain brain regions, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, including the modulation of various signaling pathways in the brain. This compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons. This compound has also been shown to modulate the levels of various cytokines and chemokines, which are involved in the regulation of immune responses.
Advantages and Limitations for Lab Experiments
1-(3,3-diphenylpropanoyl)-4-(2-fluorophenyl)piperazine has several advantages for use in lab experiments, including its high purity, stability, and ease of synthesis. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 1-(3,3-diphenylpropanoyl)-4-(2-fluorophenyl)piperazine, including the development of new drugs based on its structure, the elucidation of its exact mechanism of action, and the exploration of its potential applications in the treatment of other neurological disorders. Additionally, further studies are needed to determine the optimal dosage and administration routes for this compound to maximize its therapeutic potential.
Scientific Research Applications
1-(3,3-diphenylpropanoyl)-4-(2-fluorophenyl)piperazine has been extensively studied for its potential applications in the treatment of various neurological disorders, including anxiety, depression, and schizophrenia. This compound has been shown to exhibit potent anxiolytic and antidepressant effects in animal models, making it a promising candidate for the development of new drugs for the treatment of these disorders.
properties
IUPAC Name |
1-[4-(2-fluorophenyl)piperazin-1-yl]-3,3-diphenylpropan-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25FN2O/c26-23-13-7-8-14-24(23)27-15-17-28(18-16-27)25(29)19-22(20-9-3-1-4-10-20)21-11-5-2-6-12-21/h1-14,22H,15-19H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXFSOYRRAHPVPM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)CC(C3=CC=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25FN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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